Cas no 2171930-15-5 (4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid)
4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid
- 4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)-2-hydroxybutanoic acid
- 2171930-15-5
- EN300-1570179
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- Inchi: 1S/C27H32N2O6/c30-24(26(32)33)11-12-28-25(31)14-17-9-10-18(13-17)15-29-27(34)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23-24,30H,9-16H2,(H,28,31)(H,29,34)(H,32,33)
- InChI Key: DGYCIMNUHLMLLE-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC1CCC(CC(NCCC(C(=O)O)O)=O)C1)=O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 125Ų
4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1570179-0.05g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)-2-hydroxybutanoic acid |
2171930-15-5 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1570179-0.1g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)-2-hydroxybutanoic acid |
2171930-15-5 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1570179-0.25g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)-2-hydroxybutanoic acid |
2171930-15-5 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1570179-0.5g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)-2-hydroxybutanoic acid |
2171930-15-5 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1570179-1.0g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)-2-hydroxybutanoic acid |
2171930-15-5 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1570179-2.5g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)-2-hydroxybutanoic acid |
2171930-15-5 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1570179-5.0g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)-2-hydroxybutanoic acid |
2171930-15-5 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1570179-10.0g |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)-2-hydroxybutanoic acid |
2171930-15-5 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1570179-50mg |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)-2-hydroxybutanoic acid |
2171930-15-5 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1570179-100mg |
4-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)-2-hydroxybutanoic acid |
2171930-15-5 | 100mg |
$2963.0 | 2023-09-24 |
4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid
Comprehensive Guide to 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid (CAS No. 2171930-15-5)
4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid (CAS No. 2171930-15-5) is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique cyclopentyl backbone and a hydroxybutanoic acid moiety, making it invaluable for designing peptide-based therapeutics and drug delivery systems. Its structural complexity allows for precise modifications in biomolecular engineering, catering to advancements in precision medicine and targeted drug development.
The growing interest in 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid aligns with the surge in demand for custom peptide synthesis and biopharmaceutical research. Researchers frequently search for "Fmoc-protected amino acid applications" or "hydroxybutanoic acid derivatives in drug design," reflecting its relevance in modern biotechnology. This compound’s CAS No. 2171930-15-5 is often referenced in patents and academic papers, underscoring its role in innovative therapeutic platforms.
From a synthetic perspective, 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid is prized for its stability under solid-phase peptide synthesis (SPPS) conditions. Its Fmoc group ensures selective deprotection, while the hydroxybutanoic acid segment enhances solubility and bioavailability. These properties address common challenges in peptide-based drug formulation, such as poor membrane permeability and metabolic degradation.
In the context of AI-driven drug discovery, this compound exemplifies how computational chemistry and high-throughput screening accelerate the identification of bioactive peptides. Queries like "machine learning in peptide optimization" or "CAS 2171930-15-5 in silico studies" highlight its intersection with cutting-edge technologies. Furthermore, its cyclopentyl-acetamido hybrid structure offers insights into conformational rigidity, a critical factor in receptor binding affinity.
Beyond therapeutics, 4-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)-2-hydroxybutanoic acid is explored in diagnostic probe development and biomarker detection. Its fluorenylmethyloxycarbonyl (Fmoc) tag facilitates fluorescence-based assays, addressing trends in non-invasive diagnostics. This versatility positions it as a cornerstone in personalized healthcare solutions, resonating with searches for "next-gen diagnostic tools."
To summarize, CAS No. 2171930-15-5 represents a nexus of chemical innovation and biomedical application. Its design principles align with global shifts toward sustainable drug development and green chemistry, answering queries like "eco-friendly peptide synthesis." As research progresses, this compound will likely remain pivotal in bridging molecular science with clinical breakthroughs.
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